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Compound Name: 2-Ethylanthraquinone

Cat. No.: B047962 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2-
Ethylanthraquinone (2-EAQ) as a photoinitiator in polymer chemistry. The information

compiled is intended to guide researchers in the formulation and execution of

photopolymerization reactions for various applications, including the development of novel

materials for drug development and biomedical devices.

Introduction
2-Ethylanthraquinone (2-EAQ) is a pale yellow solid organic compound that functions as a

versatile and potent photoinitiator, particularly in the realm of UV-curable coatings, inks,

adhesives, and for the crosslinking of polymers such as polyethylene.[1][2] Upon exposure to

ultraviolet (UV) light, 2-EAQ initiates polymerization by generating reactive radical species.[1] It

is primarily recognized as a Type II photoinitiator, meaning it initiates polymerization through a

bimolecular process involving hydrogen abstraction from a suitable donor molecule.[1][3]

Mechanism of Photoinitiation
The photoinitiation mechanism of 2-Ethylanthraquinone is a multi-step process that begins

with the absorption of UV radiation. This process is categorized as a Type II mechanism.
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Photoexcitation: 2-EAQ absorbs UV light, promoting an electron to a higher energy singlet

state (S1).

Intersystem Crossing: The excited singlet state rapidly undergoes intersystem crossing to a

more stable, longer-lived triplet state (T1).

Hydrogen Abstraction: The triplet state 2-EAQ abstracts a hydrogen atom from a hydrogen

donor (R-H), which can be a co-initiator (like an amine), the monomer itself, or the solvent.[4]

This step forms a ketyl radical and a donor-derived radical.

Initiation: The donor-derived radical (R•) then initiates the polymerization of a monomer (M)

by adding to its double bond, starting the polymer chain growth.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.researchgate.net/publication/322257597_Photochemistry_and_photopolymerisation_of_substituted_2-methylanthraquinones_and_novel_2-acryloxymethylanthraquinone_in_radiation_curing
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Photoinitiation Pathway of 2-Ethylanthraquinone (2-EAQ)

2-EAQ

2-EAQ (S1)

UV Light (hν)

2-EAQ (T1)

Intersystem Crossing

2-EAQ Ketyl Radical

Hydrogen Abstraction from R-H

Donor Radical (R•)

 

Growing Polymer Chain

Initiation with Monomer (M)

Click to download full resolution via product page

Photoinitiation mechanism of 2-EAQ.
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Applications in Polymer Chemistry
2-EAQ is a versatile photoinitiator with a range of applications in polymer science:

UV-Curable Coatings and Inks: It is a key component in formulations for rapid curing of

coatings and inks upon exposure to UV light.[2][5]

Adhesives: 2-EAQ is used to initiate the polymerization of adhesive resins, providing strong

and durable bonds.

Crosslinking of Polymers: It can be used to crosslink polymers like polyethylene, which

enhances their mechanical properties such as tensile strength and chemical resistance.[1]

Dental Composites: While less common than other photoinitiators like camphorquinone,

anthraquinone derivatives have been explored for use in dental resins.[6]

Photodegradable Films: Its photochemical properties are also utilized in the production of

photodegradable mulch films.[1]

Quantitative Data
While the literature extensively describes the qualitative aspects of 2-EAQ as a photoinitiator,

specific quantitative data on polymerization kinetics and mechanical properties are not readily

available in consolidated tables. However, studies have shown that photopolymerization using

2-EAQ is significantly accelerated under UV irradiation compared to thermal initiation. For

instance, a complete conversion that takes 60 hours at 70°C with a thermal initiator can be

achieved in just 3 hours at 30°C using 2-EAQ under UV light.[6]

The efficiency of photoinitiation and the final properties of the cured polymer are highly

dependent on factors such as the nature of the monomer, the presence and type of co-initiator,

the light source, and the presence of oxygen.[4]

Experimental Protocols
The following are generalized protocols for the photopolymerization of common monomers

using 2-Ethylanthraquinone. Researchers should optimize these protocols based on their

specific experimental requirements.
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Photopolymerization of Methyl Methacrylate (MMA)
This protocol describes a method for the bulk photopolymerization of methyl methacrylate

initiated by 2-EAQ, with the rate of polymerization determined gravimetrically.

Materials:

Methyl methacrylate (MMA), inhibitor removed

2-Ethylanthraquinone (2-EAQ)

Glass vials or ampoules

UV light source (e.g., 500 W Xe/Hg lamp)

Vacuum line

Methanol (for precipitation)

Analytical balance

Protocol:

Preparation of the Polymerization Mixture:

Dissolve the desired concentration of 2-EAQ (e.g., 0.1 to 1.0 mol%) in purified MMA.

Transfer the solution to a glass vial or ampoule.

Degassing:

Freeze the sample in liquid nitrogen.

Evacuate the vial using a vacuum line.

Thaw the sample.

Repeat this freeze-pump-thaw cycle at least three times to remove dissolved oxygen,

which can inhibit polymerization.
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Seal the vial under vacuum.

Photopolymerization:

Place the sealed vial at a fixed distance from the UV light source.

Irradiate the sample for a predetermined time. To study the kinetics, multiple samples can

be prepared and irradiated for different durations.

Isolation and Quantification of the Polymer:

After irradiation, open the vial and dissolve the contents in a suitable solvent, if necessary.

Precipitate the polymer by pouring the solution into a large excess of a non-solvent, such

as methanol.

Filter the precipitated poly(methyl methacrylate) (PMMA).

Dry the polymer in a vacuum oven until a constant weight is achieved.

Calculate the percent conversion gravimetrically: (mass of polymer / initial mass of

monomer) * 100%.
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Experimental Workflow for Photopolymerization
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Workflow for MMA photopolymerization.

UV Curing of an Acrylate Resin Formulation
This protocol provides a general method for the UV curing of a thin film of an acrylate-based

resin.
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Materials:

Acrylate oligomer/monomer blend

2-Ethylanthraquinone (2-EAQ)

Co-initiator (e.g., a tertiary amine, optional but recommended for Type II initiators)

Substrate (e.g., glass slide, metal panel)

Film applicator (e.g., drawdown bar)

UV curing system (e.g., conveyorized UV lamp)

Protocol:

Formulation Preparation:

In a light-protected container, thoroughly mix the acrylate oligomer/monomer blend with

the desired concentration of 2-EAQ (typically 1-5 wt%) and co-initiator (if used). Ensure

complete dissolution of the photoinitiator.

Film Application:

Apply a thin film of the formulation onto the substrate using a film applicator to ensure a

uniform thickness.

UV Curing:

Pass the coated substrate under the UV lamp at a controlled speed. The UV dose can be

varied by changing the lamp intensity or the conveyor speed.

Cure Assessment:

Assess the degree of cure through methods such as:

Tack-free test: Gently touch the surface to check for stickiness.
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Solvent rub test: Rub the surface with a solvent-soaked cloth and observe any

degradation.

Spectroscopic analysis (FTIR): Monitor the disappearance of the acrylate double bond

peak (around 1635 cm⁻¹).

Mechanical testing: Measure properties like hardness (pencil hardness or

nanoindentation), adhesion, and flexibility.

Safety Precautions
2-Ethylanthraquinone should be handled in a well-ventilated area, and personal protective

equipment (gloves, safety glasses, lab coat) should be worn.

UV radiation is harmful to the eyes and skin. Always use appropriate shielding and wear UV-

protective eyewear when operating UV light sources.

Monomers such as MMA are volatile and flammable. Handle them in a fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b047962#2-ethylanthraquinone-as-a-photoinitiator-in-
polymer-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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